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1,4-O-Didesmethyl rac-Niranthin 1,4-O-Didesmethyl rac-Niranthin
Brand Name: Vulcanchem
CAS No.: 81263-83-4
VCID: VC0041399
InChI: InChI=1S/C22H28O7/c1-25-18-5-4-14(8-19(18)26-2)6-16(11-23)17(12-24)7-15-9-20(27-3)22-21(10-15)28-13-29-22/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17-/m0/s1
SMILES: COC1=C(C=C(C=C1)CC(CO)C(CC2=CC3=C(C(=C2)OC)OCO3)CO)OC
Molecular Formula: C22H28O7
Molecular Weight: 404.459

1,4-O-Didesmethyl rac-Niranthin

CAS No.: 81263-83-4

Reference Standards

VCID: VC0041399

Molecular Formula: C22H28O7

Molecular Weight: 404.459

1,4-O-Didesmethyl rac-Niranthin - 81263-83-4

CAS No. 81263-83-4
Product Name 1,4-O-Didesmethyl rac-Niranthin
Molecular Formula C22H28O7
Molecular Weight 404.459
IUPAC Name (2R,3R)-2-[(3,4-dimethoxyphenyl)methyl]-3-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]butane-1,4-diol
Standard InChI InChI=1S/C22H28O7/c1-25-18-5-4-14(8-19(18)26-2)6-16(11-23)17(12-24)7-15-9-20(27-3)22-21(10-15)28-13-29-22/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17-/m0/s1
Standard InChIKey WTRAXKOXNKPSLF-IRXDYDNUSA-N
SMILES COC1=C(C=C(C=C1)CC(CO)C(CC2=CC3=C(C(=C2)OC)OCO3)CO)OC
Synonyms (2R,3R)-rel-2-[(3,4-dimethoxyphenyl)methyl]-3-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-1,4-butanediol; (R*,R*)-2-[(3,4-Dimethoxyphenyl)methyl]-3-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-1,4-butanediol; (R*,R*)-(±)-2-[(3,4-Dimethoxyphenyl)methyl]-3-[(
PubChem Compound 125316453
Last Modified Nov 11 2021
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